Cas no 214193-12-1 ((1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid)

(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid is a rigid, bicyclic amino acid derivative featuring a constrained three-dimensional structure. Its unique stereochemistry and fused ring system make it a valuable scaffold in medicinal chemistry, particularly for designing conformationally restricted peptides and peptidomimetics. The compound's high degree of structural rigidity enhances binding affinity and selectivity toward biological targets, while its carboxylic acid functionality allows for further derivatization. This bicyclic framework is also useful in studying enzyme inhibition and receptor modulation. Its stability and synthetic versatility make it a preferred building block for pharmaceutical research, especially in the development of CNS-active compounds and protease inhibitors.

(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid structure

214193-12-1 structure

Product Name:(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid

CAS No:214193-12-1

MF:C₆H₉NO₂

MW:127.141161680222

CID:1401087

PubChem ID:11983697

Update Time:2025-05-28

(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, (1R,3S,5R)-
- (1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
- CHEMBL3787316
- CS-0056104
- AKOS006237914
- 214193-12-1
- rac-(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
- (1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylicacid
- 4,5-methanoproline
- EN300-146494
- DB-126232
- trans-4,5-methano-l-proline
- SCHEMBL12481012
- EN300-45185832
- Inchi： 1S/C6H9NO2/c8-6(9)5-2-3-1-4(3)7-5/h3-5,7H,1-2H2,(H,8,9)/t3-,4-,5+/m1/s1
- InChI Key： XBEMWFUKTKDJKP-WDCZJNDASA-N
- SMILES： OC([C@@H]1C[C@H]2C[C@H]2N1)=O

Computed Properties

Exact Mass: 127.06337
Monoisotopic Mass: 127.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.3A^2
XLogP3: -2.3

Experimental Properties

PSA: 49.33

(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM558296-100mg	(1R,3S,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxylic acid	214193-12-1	95%+	100mg	$1422	2025-07-04
Enamine	EN300-146494-0.05g	(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid	214193-12-1		0.05g	$1779.0	2023-06-06
Enamine	EN300-146494-0.1g	(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid	214193-12-1		0.1g	$1863.0	2023-06-06
Enamine	EN300-146494-0.25g	(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid	214193-12-1		0.25g	$1948.0	2023-06-06
Enamine	EN300-146494-0.5g	(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid	214193-12-1		0.5g	$2033.0	2023-06-06
Enamine	EN300-146494-1.0g	(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid	214193-12-1		1g	$2118.0	2023-06-06
Enamine	EN300-146494-2.5g	(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid	214193-12-1		2.5g	$4150.0	2023-06-06
Enamine	EN300-146494-5.0g	(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid	214193-12-1		5g	$6140.0	2023-06-06
Enamine	EN300-146494-10.0g	(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid	214193-12-1		10g	$9105.0	2023-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBHMA105-100MG	(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid	214193-12-1	95%	100MG	￥ 3,201.00	2023-04-03